
An In-depth Technical Guide to the Health and
Safety of Isobutyl Mercaptan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1-propanethiol

Cat. No.: B166225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the health and safety data for

isobutyl mercaptan (also known as 2-methyl-1-propanethiol). It is intended for researchers,

scientists, and drug development professionals who may handle this compound. This

document consolidates available toxicological and flammability data, outlines standardized

experimental protocols for safety assessment, and visualizes key concepts through diagrams.

While specific quantitative toxicity data for isobutyl mercaptan is limited in some areas, this

guide supplements available information with data from related butyl mercaptan isomers to

provide a more complete risk assessment profile.

Chemical and Physical Properties
Isobutyl mercaptan is a colorless to pale yellow liquid with a strong, pungent odor.[1] Its

physical and chemical properties are crucial for understanding its behavior and potential

hazards in a laboratory setting.
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Property Value Source(s)

Chemical Formula C4H10S [1]

Molecular Weight 90.19 g/mol [2]

CAS Number 513-44-0 [1]

Appearance Colorless to pale yellow liquid [1][3]

Odor Strong, pungent, skunk-like [1][3]

Boiling Point 87-89 °C (189-192 °F) [2]

Melting Point -145 °C (-229 °F)

Flash Point -9.44 °C (15 °F) (Closed Cup) [4]

Density 0.831 g/cm³ at 25 °C (77 °F) [2]

Vapor Density 3.1 (Air = 1) [1]

Vapor Pressure 124 mmHg at 37.8 °C [3]

Solubility
Slightly soluble in water;

soluble in alcohol and ether.
[3]

Toxicological Data
Isobutyl mercaptan is classified as an irritant and is harmful if it comes into contact with the

eyes, respiratory system, or skin.[4] Inhalation may cause respiratory irritation.[2]

Acute Toxicity
Quantitative data on the acute toxicity of isobutyl mercaptan is not fully available. The following

table summarizes the known values and provides data for related compounds for comparison.
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Endpoint Species Route Value Source(s)

LD50 (Isobutyl

Mercaptan)
Rat Oral 7168 mg/kg [4]

LD50 (n-Butyl

Mercaptan)
Rat Oral 1500 mg/kg [5]

LD50 (n-Butyl

Mercaptan)
Rabbit Dermal >2000 mg/kg [6]

LC50 (n-Butyl

Mercaptan)
Rat Inhalation (4h) 4020 ppm [5][7][8]

LC50 (tert-Butyl

Mercaptan)
Rat Inhalation (4h) 22,200 ppm [9]

LD50 (tert-Butyl

Mercaptan)
Rabbit Dermal >2000 mg/kg [10]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air that

kills 50% of the test animals during the observation period.

Mechanism of Toxicity
The toxicity of mercaptans is primarily attributed to two main cellular mechanisms: the inhibition

of mitochondrial respiration and the induction of oxidative stress.[11]

Inhibition of Cytochrome c Oxidase: Mercaptans can inhibit cytochrome c oxidase (Complex

IV) in the mitochondrial electron transport chain.[11] This inhibition disrupts cellular

respiration, leading to a decrease in ATP production and cellular dysfunction.

Induction of Oxidative Stress: Exposure to mercaptans can lead to the overproduction of

reactive oxygen species (ROS), resulting in oxidative stress.[12] This can cause damage to

cellular components such as lipids, proteins, and DNA.
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Figure 1: Simplified signaling pathway of mercaptan-induced oxidative stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b166225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mercaptan

Cytochrome c Oxidase
(Complex IV)

Inhibits

Electron Transport Chain

Part of

Reduced ATP Production

Leads to

Cellular Dysfunction

 

Dose Selection

Single Oral Dose
(Gavage)

Observation Period
(at least 14 days)

Record Mortality,
Clinical Signs, Body Weight

Gross Necropsy

LD50 Calculation

 

Animal Preparation
(Shaving)

Application of Substance
to Skin (24h)

Observation Period
(at least 14 days)

Record Mortality,
Skin Reactions, Systemic Signs

Gross Necropsy

LD50 Calculation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure to Aerosol/Vapor
(e.g., 4 hours)

Observation Period
(at least 14 days)

Record Mortality,
Clinical Signs, Body Weight

Gross Necropsy

LC50 Calculation

 

Fill Cup and Position
on Heater

Heat Sample at
Controlled Rate

Apply Test Flame
at Intervals

Record Temperature
of First Flash

Heat Flask to
Test Temperature

Inject Sample
into Flask

Observe for Ignition

Record Temperature and
Time to Ignition

Adjust Temperature
and Repeat

No Ignition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b166225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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